Cas no 1105219-60-0 (N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide)

• Product Name: N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
• CAS No: 1105219-60-0
• MF: C₁₇H₁₅N₃OS
• MW: 309.385502099991
• CID: 6007402
• PubChem ID: 30860171
• Update Time: 2025-06-10

N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
• 2-anilino-N-benzyl-1,3-thiazole-4-carboxamide
• SCHEMBL2373449
• 1105219-60-0
• SR-01000651334
• F5448-0085
• SR-01000651334-1
• AKOS005039086
• N-benzyl-2-(phenylamino)thiazole-4-carboxamide
• VU0643193-1

• Inchi： 1S/C17H15N3OS/c21-16(18-11-13-7-3-1-4-8-13)15-12-22-17(20-15)19-14-9-5-2-6-10-14/h1-10,12H,11H2,(H,18,21)(H,19,20)
• InChI Key： AABUQNWBIBESLB-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=CC=C2)=O)N=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 309.09358328g/mol
• Monoisotopic Mass: 309.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide

Professional Introduction to N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide (CAS No. 1105219-60-0)

N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide, a compound with the CAS number 1105219-60-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide features a benzyl group attached to the nitrogen atom of a phenylamino moiety, which is further linked to a thiazole ring. The thiazole core is a key pharmacophore that contributes to the compound's unique chemical and biological properties. This arrangement not only enhances the compound's solubility and bioavailability but also allows for interactions with various biological targets, making it a promising candidate for drug development.

In recent years, there has been an increasing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The presence of both benzyl and phenylamino groups in N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide suggests that it may exhibit multiple modes of action, which could be beneficial in developing multifunctional therapeutic agents.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Thiazole derivatives have been shown to inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. For instance, studies have demonstrated that certain thiazole compounds can induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins. The structural features of N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide may enable it to interact with these proteins and disrupt cancer cell survival mechanisms.

Furthermore, the compound has shown promise in combating infectious diseases. Thiazole derivatives have been found to possess antimicrobial properties by interfering with bacterial and viral replication processes. The benzyl and phenylamino groups in N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide could enhance its ability to disrupt microbial cell membranes or inhibit essential enzymes required for pathogen survival. This makes it a valuable candidate for developing new antibiotics or antiviral drugs.

In addition to its anti-cancer and antimicrobial potential, N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, this compound may help mitigate symptoms associated with these conditions. Research has indicated that thiazole derivatives can modulate the release of pro-inflammatory cytokines, thereby reducing inflammation and promoting tissue repair.

The synthesis of N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide involves a series of well-established organic reactions that highlight its accessibility for further chemical modifications. The benzyl group can be easily introduced through nucleophilic substitution reactions, while the phenylamino moiety can be incorporated via condensation reactions with appropriate precursors. These synthetic strategies allow chemists to tailor the structure of the compound for specific biological applications.

The pharmacokinetic properties of N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide are also an important consideration in drug development. Studies have shown that thiazole derivatives generally exhibit good oral bioavailability due to their favorable solubility profiles. Additionally, their metabolic stability allows them to reach target sites in the body without being rapidly broken down by enzymes. These characteristics make them suitable candidates for oral administration, which can improve patient compliance and reduce dosing frequency.

In conclusion, N-benzyl-2-(phenylamino)-1,3-thiazole-4-carboxamide (CAS No. 1105219-60-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and diverse biological activities position it as a valuable tool for developing new treatments against cancer, infectious diseases, and inflammatory conditions. Ongoing research continues to uncover new therapeutic possibilities for this compound, making it an exciting area of study in medicinal chemistry.